Cas no 2171839-12-4 (methyl 5-(sulfanylmethyl)furan-3-carboxylate)

• Product Name: methyl 5-(sulfanylmethyl)furan-3-carboxylate
• CAS No: 2171839-12-4
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 6406173
• PubChem ID: 165523085
• Update Time: 2025-05-19

methyl 5-(sulfanylmethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(sulfanylmethyl)furan-3-carboxylate
• 2171839-12-4
• EN300-1288548

• Inchi： 1S/C7H8O3S/c1-9-7(8)5-2-6(4-11)10-3-5/h2-3,11H,4H2,1H3
• InChI Key： XCZRHMAZSGSARU-UHFFFAOYSA-N
• SMILES： SCC1=CC(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.4Ų

Additional information on methyl 5-(sulfanylmethyl)furan-3-carboxylate

Methyl 5-(Sulfanylmethyl)furan-3-carboxylate: A Comprehensive Overview

Methyl 5-(sulfanylmethyl)furan-3-carboxylate (CAS No. 2171839-12-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agriculture, and electronics. The molecule consists of a furan ring substituted with a methyl ester group at the 3-position and a sulfanylmethyl group at the 5-position, making it a versatile building block for further chemical modifications.

The synthesis of methyl 5-(sulfanylmethyl)furan-3-carboxylate involves a series of well-established organic reactions. Researchers have explored various methods to optimize its production, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. Recent studies have highlighted the importance of stereochemistry in this compound, particularly in its application as a chiral auxiliary in asymmetric synthesis.

One of the most promising applications of methyl 5-(sulfanylmethyl)furan-3-carboxylate lies in its use as a precursor for bioactive molecules. For instance, it has been employed in the synthesis of antifungal agents and insecticides. The sulfur-containing group in its structure contributes to its ability to interact with biological systems, making it a valuable compound in medicinal chemistry. Furthermore, its derivatives have shown potential as antioxidants and anti-inflammatory agents, opening new avenues for drug development.

In the realm of materials science, methyl 5-(sulfanylmethyl)furan-3-carboxylate has been investigated for its role in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with unique properties, such as high thermal stability and mechanical strength. These materials are being explored for use in advanced composites and electronic devices.

Recent research has also focused on the environmental impact of methyl 5-(sulfanylmethyl)furan-3-carboxylate. Studies have shown that it can be biodegraded under certain conditions, reducing its ecological footprint. This finding is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, methyl 5-(sulfanylmethyl)furan-3-carboxylate (CAS No. 2171839-12-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.